Cas no 2228870-02-6 (methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate)

• Product Name: methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate
• CAS No: 2228870-02-6
• MF: C₇H₇ClO₄S₂
• MW: 254.711078882217
• CID: 6340094
• PubChem ID: 165971378
• Update Time: 2025-06-22

methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate
• methyl 5-[(chlorosulfonyl)methyl]thiophene-3-carboxylate
• 2228870-02-6
• EN300-2003497

• Inchi： 1S/C7H7ClO4S2/c1-12-7(9)5-2-6(13-3-5)4-14(8,10)11/h2-3H,4H2,1H3
• InChI Key： XMTQTBJPFZACMF-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC(C(=O)OC)=CS1)(=O)=O

Computed Properties

• Exact Mass: 253.9474287g/mol
• Monoisotopic Mass: 253.9474287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.1Ų

Additional information on methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate

Methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate: A Comprehensive Overview

Methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate, identified by the CAS number 2228870-02-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in various industries. The molecule consists of a thiophene ring substituted with a chlorosulfonyl group and a methyl ester, making it a versatile building block for further chemical modifications.

The synthesis of methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate involves a series of well-defined chemical reactions, including sulfonation and esterification processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is crucial for its application in research and industrial settings. The chlorosulfonyl group imparts unique electronic properties to the molecule, making it suitable for use in advanced materials such as conductive polymers and optoelectronic devices.

One of the most promising applications of methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate lies in its role as a precursor for the synthesis of advanced materials. Researchers have demonstrated that this compound can be used to prepare novel thiophene-based polymers with enhanced electrical conductivity and thermal stability. These polymers have potential applications in flexible electronics, sensors, and energy storage devices. Recent studies have also explored the use of this compound in the development of organic photovoltaic materials, where its ability to absorb light across a broad spectrum has shown promise.

In addition to its role in materials science, methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate has also been investigated for its potential in pharmaceutical chemistry. The compound's structure suggests that it may possess bioactive properties, making it a candidate for further exploration in drug discovery programs. Preliminary studies have indicated that it may exhibit anti-inflammatory or antioxidant activity, although further research is needed to confirm these findings.

The environmental impact of methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of such compounds becomes essential. Recent research has focused on assessing the environmental fate of this compound, with particular emphasis on its potential to undergo microbial degradation under various conditions. These studies aim to provide insights into how this compound can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion, methyl 5-(chlorosulfonyl)methylthiophene-3-carboxylate is a multifaceted compound with diverse applications across several fields. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry continue to unfold, the potential for new discoveries and applications associated with this compound remains vast. Further exploration into its properties and behavior will undoubtedly contribute to the development of innovative solutions in materials science, pharmaceuticals, and beyond.